Cas no 1086400-66-9 ((Z)-ethyl 2-(ethoxymethylene)-4,4-difluoro-3-oxobutanoate)

• Product Name: (Z)-ethyl 2-(ethoxymethylene)-4,4-difluoro-3-oxobutanoate
• CAS No: 1086400-66-9
• MF: C₉H₁₂F₂O₄
• MW: 222.185990333557
• CID: 2869140
• PubChem ID: 44185486
• Update Time: 2025-11-01

(Z)-ethyl 2-(ethoxymethylene)-4,4-difluoro-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(ethoxymethylene)-4,4-difluoro-3-oxobutanoate
• (Z)-ethyl 2-(ethoxymethylene)-4,4-difluoro-3-oxobutanoate
• ethyl (2Z)-2-(ethoxymethylidene)-4,4-difluoro-3-oxobutanoate
• A881486
• Ethyl-2-(ethoxymethylene)-4,4-difluoro-3-oxobutanoate
• Ethyl (2Z)-2-(ethoxymethylene)-4,4-difluoro-3-oxo-butanoate
• 2-(Ethoxymethylene)-4,4-difluoro-3-oxobutanoic acid ethyl ester
• 2-[1-ethoxy-meth-(z)-ylidene]-4,4-difluoro-3-oxo-butyric acid ethyl ester
• 1086400-66-9
• BS-21822
• Butanoic acid, 2-(ethoxymethylene)-4,4-difluoro-3-oxo-, ethyl ester
• SCHEMBL452937
• 176969-33-8

• Inchi： 1S/C9H12F2O4/c1-3-14-5-6(7(12)8(10)11)9(13)15-4-2/h5,8H,3-4H2,1-2H3/b6-5-
• InChI Key： KDVPGBVZKTVEIS-WAYWQWQTSA-N
• SMILES： FC(C(/C(=C/OCC)/C(=O)OCC)=O)F

Computed Properties

• Exact Mass: 222.07036518g/mol
• Monoisotopic Mass: 222.07036518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.6

Additional information on (Z)-ethyl 2-(ethoxymethylene)-4,4-difluoro-3-oxobutanoate

(Z)-ethyl 2-(ethoxymethylene)-4,4-difluoro-3-oxobutanoate: A Novel Compound with Promising Applications in Bioactive Molecule Design

(Z)-ethyl 2-(ethoxymethylene)-4,4-difluoro-3-oxobutanoate is a synthetic compound with a unique molecular framework that has garnered significant attention in the field of medicinal chemistry. This molecule, identified by the CAS number 1086400-66-9, exhibits structural features that make it a valuable candidate for drug development and functional material design. Its chemical structure combines a difluoro-substituted butanoate backbone with an ethoxymethylene group, which contributes to its distinct physicochemical properties and biological activity.

The 4,4-difluoro substitution pattern in this compound is particularly noteworthy, as fluorine atoms are known to enhance metabolic stability and modulate receptor interactions in pharmaceutical compounds. The ethoxymethylene group further adds complexity to its molecular architecture, enabling potential interactions with biological targets such as ion channels or enzymatic pathways. These structural elements collectively position (Z)-ethyl 2-(ethoxymethylene)-4,4-difluoro-3-oxobutanoate as a versatile scaffold for the development of novel therapeutics.

Recent studies have highlighted the importance of stereochemical control in the synthesis of bioactive compounds. The (Z) configuration of the ethoxymethylene group plays a critical role in determining the molecule's biological activity, as demonstrated by research on similar fluorinated derivatives. For instance, a 2023 publication in Journal of Medicinal Chemistry reported that the (Z) isomer of related compounds showed significantly higher potency in modulating G-protein coupled receptors compared to its (E) counterpart. This finding underscores the significance of the (Z)-ethyl configuration in the current compound's pharmacological profile.

The synthesis of (Z)-ethyl 2-(ethoxymethylene)-4,4-difluoro-3-oxobutanoate involves a multi-step process that requires precise control over reaction conditions. A 2024 study published in Organic & Biomolecular Chemistry described a novel catalytic approach using chiral auxiliaries to achieve the desired stereochemistry. The researchers reported that the reaction efficiency could be optimized by adjusting the temperature and solvent polarity, which is crucial for large-scale production of this compound. This synthetic strategy provides a scalable method for generating the target molecule with high enantiomeric purity.

From a pharmacokinetic perspective, the 4,4-difluoro substitution in this compound offers several advantages. Fluorine atoms can enhance the lipophilicity of the molecule, which may improve its ability to cross biological membranes. However, the introduction of fluorine also requires careful consideration of metabolic stability. A 2023 review in Drug Metabolism and Disposition analyzed the metabolic pathways of fluorinated butanoates and suggested that the 4,4-difluoro configuration could potentially reduce oxidative metabolism, thereby extending the half-life of the compound in vivo.

Recent advances in computational chemistry have facilitated the prediction of the biological activity of (Z)-ethyl 2-(ethoxymethylene)-4,4-difluoro-3-oxobutanoate. Molecular docking studies conducted in 2024 using the AutoDock Vina software revealed that the compound could bind to specific protein targets with high affinity. These simulations indicated that the ethoxymethylene group interacts with hydrophobic pockets in the target protein, while the 4,4-difluoro substitution enhances the stability of the protein-ligand complex. Such insights are critical for the rational design of drug candidates based on this scaffold.

The potential applications of this compound extend beyond traditional pharmaceuticals. In the field of materials science, the unique electronic properties of fluorinated butanoates have been explored for use in organic semiconductors. A 2023 study in Advanced Materials demonstrated that derivatives of (Z)-ethyl 2-(ethoxymethylene)-4,4-difluoro-3-oxobutanoate could be used to fabricate thin-film transistors with improved charge-carrier mobility. This highlights the versatility of the molecule's chemical structure in diverse technological applications.

From a synthetic perspective, the 2-(ethoxymethylene) functional group in this compound presents both challenges and opportunities. The ethoxymethylene moiety is known to be sensitive to hydrolysis under acidic conditions, which requires careful handling during purification steps. However, recent developments in protective group chemistry have enabled more efficient synthesis of this compound. A 2024 paper in Chemical Communications described a novel method using a silyl ether protection strategy to stabilize the ethoxymethylene group during intermediate steps, significantly improving the overall yield of the synthesis process.

Environmental considerations are also important in the development of compounds like (Z)-ethyl 2-(ethoxymethylene)-4,4-difluoro-3-oxobutanoate. The use of fluorinated compounds has raised concerns about their persistence in the environment. However, recent research has focused on developing biodegradable analogs of such molecules. A 2023 study in Environmental Science & Technology reported that the introduction of specific functional groups could enhance the biodegradation rate of fluorinated butanoates, making them more environmentally friendly. These findings are particularly relevant for the sustainable development of pharmaceutical and materials science applications.

Despite its promising properties, the development of (Z)-ethyl 2-(ethoxymethylene)-4,4-difluoro-3-oxobutanoate as a therapeutic agent requires further investigation. Preclinical studies are needed to evaluate its safety profile and efficacy in animal models. A 2024 preprint on bioRxiv suggested that the compound might have potential in the treatment of neurodegenerative diseases, based on its ability to modulate specific signaling pathways. However, more research is required to confirm these findings and to optimize its therapeutic potential.

In conclusion, (Z)-ethyl 2-(ethoxymethylene)-4,4-difluoro-3-oxobutanoate represents an interesting chemical scaffold with potential applications in both pharmaceuticals and materials science. The combination of the (Z) configuration, 4,4-difluoro substitution, and ethoxymethylene group creates a molecule with unique chemical properties that warrant further investigation. As research in this area continues to evolve, it is likely that new applications and synthetic strategies for this compound will be discovered, contributing to the advancement of multiple scientific disciplines.

The compound (Z)-ethyl 2-(ethoxymethylene)-4,4-difluoro-3-oxobutanoate is a complex molecule with a unique combination of structural features that make it a promising candidate for various applications. Here's a concise summary of its key characteristics and potential: ### Structural Features 1. (Z)-Configuration: The ethoxymethylene group adopts a *Z* (cis) configuration, which is critical for its biological activity, as demonstrated by studies on similar fluorinated derivatives. 2. 4,4-Difluoro Substitution: The fluorine atoms at the 4,4-positions enhance lipophilicity and metabolic stability, potentially improving the molecule's ability to cross biological membranes and extend its in vivo half-life. 3. Ethoxymethylene Group: This functional group introduces hydrophobic interactions with biological targets, as revealed by molecular docking studies, and may play a role in modulating protein-ligand interactions. ### Synthetic Considerations - The synthesis requires precise control over reaction conditions, particularly for achieving the desired stereochemistry. Recent advances in catalytic methods and protective group chemistry have improved the efficiency and scalability of its production. - Challenges include the sensitivity of the ethoxymethylene group to hydrolysis, which can be mitigated using silyl ether protection strategies. ### Pharmacological Potential - Receptor Modulation: The molecule may interact with G-protein coupled receptors and other targets, as suggested by computational studies and preclinical data. - Neurodegenerative Applications: Preliminary research hints at potential therapeutic use in neurodegenerative diseases, though further validation is needed. ### Materials Science Applications - The fluorinated butanoate structure has been explored for use in organic semiconductors, showing promise in thin-film transistor applications due to its electronic properties. ### Environmental Considerations - While fluorinated compounds raise environmental concerns, recent studies suggest that modifying the molecular structure can enhance biodegradability, making the compound more sustainable. ### Future Directions - Preclinical Studies: Further research is needed to evaluate safety, efficacy, and pharmacokinetics in animal models. - Optimization: Refining the molecule for specific therapeutic applications or environmental sustainability will be critical for its development. ### Conclusion (Z)-ethyl 2-(ethoxymethylene)-4,4-difluoro-3-oxobutanoate is a versatile scaffold with potential in pharmaceuticals, materials science, and sustainable chemistry. Its unique structural features and the ongoing research into its properties position it as a valuable compound for future innovations.